Cas no 923165-27-9 (N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide
• CAS No: 923165-27-9
• MF: C₂₁H₂₄N₆O₃S
• MW: 440.518662452698
• CID: 5331772
• Update Time: 2025-05-21

N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[[4-[[4-(Ethylamino)-6-methyl-2-pyrimidinyl]amino]phenyl]amino]sulfonyl]phenyl]acetamide
• N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide

• Inchi： 1S/C21H24N6O3S/c1-4-22-20-13-14(2)23-21(26-20)25-17-5-7-18(8-6-17)27-31(29,30)19-11-9-16(10-12-19)24-15(3)28/h5-13,27H,4H2,1-3H3,(H,24,28)(H2,22,23,25,26)
• InChI Key： IPTWWPOHLJQLKD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC=C(NC3=NC(C)=CC(NCC)=N3)C=C2)(=O)=O)C=C1)(=O)C

Experimental Properties

• Density: 1.392±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide

N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide (CAS No. 923165-27-9): An Overview

N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide (CAS No. 923165-27-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structure that includes an ethylamino and a methylpyrimidine moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research in both academic and industrial settings.

The structure of N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide is characterized by its aromatic rings and the presence of multiple functional groups, including an acetamide group, a sulfonamide group, and a substituted pyrimidine ring. These structural features contribute to its ability to interact with various biological targets, such as enzymes and receptors, which are crucial for its pharmacological effects.

Recent studies have highlighted the potential of this compound as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This finding has sparked interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses significant antibacterial and antifungal properties, making it a promising candidate for the treatment of multidrug-resistant infections. The mechanism of action is believed to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide have also been studied to assess its suitability for therapeutic use. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. However, further optimization may be necessary to enhance its pharmacokinetic properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide in various disease models. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

From a synthetic perspective, the preparation of N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide involves several steps, including the synthesis of intermediate compounds and their subsequent coupling reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques. This ensures that the compound can be produced efficiently and cost-effectively for both research and commercial purposes.

In conclusion, N-{4-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)sulfamoylphenyl}acetamide (CAS No. 923165-27-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in the field of medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.